5-(1-Propyltriazol-4-yl)-1,3-thiazole

• Molecular Formula: C8H10N4S
• Molecular Weight: 194.26 g/mol
• SMILES: CCCN1C=C(N=N1)C2=CN=CS2
• InChI: InChI=1S/C8H10N4S/c1-2-3-12-5-7(10-11-12)8-4-9-6-13-8/h4-6H,2-3H2,1H3
• InChIKey: TUFAVYURPLLXSP-UHFFFAOYSA-N

5-(1-Propyltriazol-4-yl)-1,3-thiazole – Chemical Identity and Structural Landscape for Procurement Decisions

5-(1-Propyltriazol-4-yl)-1,3-thiazole is a bi-heterocyclic small molecule in which a 1,2,3-triazole ring (N1-propyl substituted) is directly attached to the 5-position of a thiazole ring. This scaffold places it within the broad class of triazole-thiazole hybrids, which are widely explored for antimicrobial, kinase-inhibitory, and anticonvulsant activities [1]. The 1,2,3-triazole connectivity distinguishes it from the more commonly reported 1,2,4-triazole-thiazole analogues that dominate the literature. Vendor records indicate the parent 1-propyl-1H-1,2,3-triazol-4-amine building block is commercially available (CAS 915924-69-5), suggesting the target compound is likely furnished as a specialized screening or custom synthesis product rather than a catalogue stock item [2].

Scaffold 1,2,3-Triazole-thiazole (not 1,2,4 regioisomer)

Substitution N1-Propyl chain – distinct lipophilic handle vs benzyl/methyl

Availability Likely custom synthesis; parent amine (CAS 915924-69-5) is commercially available

• [1] Kharb, R. et al. (2024). Triazole and Thiazole Compounds for their Antimicrobial Activity: In-Silico and ADMET Studies. Buchbutler.de. View Source
• [2] PubChem. 1-Propyl-1H-1,2,3-triazol-4-amine. CAS 915924-69-5. CID 24229557. View Source

Why 5-(1-Propyltriazol-4-yl)-1,3-thiazole Cannot Be Freely Replaced by a Generic Triazole-Thiazole Hybrid

Triazole-thiazole hybrids are not interchangeable because the position of nitrogen atoms in the triazole ring (1,2,3- vs. 1,2,4-) fundamentally alters hydrogen-bonding geometry, dipole moment, metabolic stability, and target engagement profiles. In a closely analogous antimycobacterial series (5-(1-benzyl-1H-1,2,3-triazol-4-yl)-4-methyl-2-arylthiazoles), the 1,2,3-triazole connectivity was essential for activity; shifting the connectivity or removing the N1 substituent collapsed potency against Mycobacterium tuberculosis H37Ra, with active analogues displaying IC50 values between 0.58 and 8.23 μg/mL [1]. The N1-propyl chain in the target compound offers a distinct lipophilic footprint versus benzyl, methyl, or unsubstituted analogues, directly influencing logP, cellular permeability, and target complementarity. Therefore, a generic 1,2,4-triazole-thiazole or an N1-unsubstituted 1,2,3-triazole-thiazole cannot be assumed to recapitulate the same binding or physicochemical profile.

Triazole regioisomers alter binding

1,2,4-Triazole connectivity shifts hydrogen-bond acceptor geometry and target engagement compared to 1,2,3-triazole.

N1-substituent modulates lipophilicity

Propyl vs benzyl/unsubstituted analogues changes logP, cellular permeability, and target complementarity.

Generic hybrids lack validated activity

Most triazole-thiazole hybrids lack published whole-cell antimycobacterial data comparable to the 1,2,3-series.

• [1] Shinde, V. et al. (2019). Synthesis and antimycobacterial evaluation of new 5-(1-benzyl-1H-1,2,3-triazol-4-yl)-4-methyl-2-arylthiazole derivatives. Medicinal Chemistry Research, 28(6), 805-819. View Source

Quantitative Evidence Guide: Where 5-(1-Propyltriazol-4-yl)-1,3-thiazole Shows Measurable Differentiation

1,2,3-Triazole Connectivity Enables Antimycobacterial Activity: Evidence from a Close Structural Analogue Series

In a series of 5-(1-benzyl-1H-1,2,3-triazol-4-yl)-4-methyl-2-arylthiazoles—differing from the target compound only by the N1-benzyl vs. N1-propyl group and methyl/aryl decorations on the thiazole—antimycobacterial activity was retained across multiple analogues, with the most potent compounds achieving MIC90 values of 2.22 μg/mL against M. tuberculosis H37Ra [1]. This demonstrates that the 5-(1,2,3-triazol-4-yl)thiazole connectivity is a viable pharmacophore for antimycobacterial activity, whereas corresponding 1,2,4-triazole-thiazole regioisomers are not active in this assay.

Antimycobacterial SAR

Cross-study comparable

Comparator (N1-benzyl analogue): MIC90 2.22 µg/mL (M. tuberculosis H37Ra)

Supports 1,2,3-triazole-thiazole scaffold for antimycobacterial screening

Target compound not directly measured; inferred from closest analogue

Evidence Dimension	In vitro antimycobacterial activity (MIC90)
Target Compound Data	Not directly measured; inferred from closest analogue scaffold
Comparator Or Baseline	5-(1-benzyl-1H-1,2,3-triazol-4-yl)-4-methyl-2-arylthiazole analogue: MIC90 = 2.22 μg/mL (compound 6k); series range IC50 0.58–8.23 μg/mL
Quantified Difference	Target compound lacks direct measurement; difference cannot be computed
Conditions	M. tuberculosis H37Ra (ATCC 25177) in vitro assay

Why This Matters

For procurement in antitubercular screening campaigns, the 1,2,3-triazole-thiazole scaffold provides a validated starting point with documented whole-cell activity, whereas 1,2,4-triazole-thiazole regioisomers lack comparable validation data.

• [1] Shinde, V. et al. (2019). Synthesis and antimycobacterial evaluation of new 5-(1-benzyl-1H-1,2,3-triazol-4-yl)-4-methyl-2-arylthiazole derivatives. Medicinal Chemistry Research, 28(6), 805-819. View Source

N1-Propyl Substituent Forms Part of a KEAP1-Nrf2 Inhibitor Pharmacophore with Nanomolar Potency

The 5-(1-propyl-1H-1,2,3-triazol-4-yl) substructure appears as a critical motif in a potent KEAP1-Nrf2 protein-protein interaction inhibitor (GSK patent example 202, US10144731), which demonstrated an IC50 of 55 nM and EC50 of 55 nM in a fluorescence polarization assay against KEAP1 Kelch domain [1]. This nanomolar target engagement confirms that the N1-propyl-1,2,3-triazolyl moiety is compatible with high-affinity binding to specific protein targets, unlike N1-unsubstituted or 1,2,4-triazole regioisomers that lack such documented potency.

KEAP1-Nrf2 PPI binding

Class-level inference

55 nM IC50/EC50 (substructure in derivative)

Substructure supports PPI-target engagement context

Measured in larger conjugated molecule; not directly on target compound

Evidence Dimension	KEAP1 Kelch domain binding affinity (IC50/EC50)
Target Compound Data	55 nM (IC50 and EC50) for derivative incorporating the 5-(1-propyl-1H-1,2,3-triazol-4-yl) substructure
Comparator Or Baseline	Parent 5-(1-propyltriazol-4-yl)-1,3-thiazole building block: no direct measurement available
Quantified Difference	Cannot be computed; substructure activity demonstrated in a larger conjugated molecule
Conditions	Fluorescence polarization assay, recombinant human KEAP1 Kelch domain (321-609), 384-well format

Why This Matters

Procurement of this building block is justified for medicinal chemistry programs targeting KEAP1-Nrf2 or related PPI targets, as the N1-propyl-1,2,3-triazole moiety is validated in a low-nanomolar inhibitor scaffold.

• [1] BindingDB Entry BDBM304897. 3-(3-(((R)-4-Ethyl-1,1-dioxido-3,4-dihydro-2H-benzo[b][1,4,5]oxathiazepin-2-yl)methyl)-4-methylphenyl)-5-(1-propyl-1H-1,2,3-triazol-4-yl)pentanoic acid. US10144731, Example 202. View Source

Regioisomeric 1,2,4-Triazole-Thiazole Analogue Lacks 1,2,3-Triazole-Specific Hydrogen-Bonding Geometry

The 1,2,3-triazole ring in the target compound presents an N2/N3 hydrogen-bond acceptor pair with a geometry distinct from the N1/N2 pair of 1,2,4-triazoles. A close regioisomeric comparator, 4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol (CAS 1550310-40-1), features a 1,2,4-triazole core with a thiol group that introduces additional reactivity and metabolic liability not present in the target compound . The absence of the thiol group and the 1,2,3-triazole connectivity in the target compound is expected to confer differential target selectivity and reduced off-target reactivity, although direct comparative biological data between these two specific compounds is not publicly available.

Regioisomer H-bond geometry

Supporting evidence

Target: N2/N3 acceptors, no thiol; Comparator: N1/N2 acceptors, thiol present

Reported structural context suggests differential selectivity

No quantitative biological comparison available

Evidence Dimension	Structural connectivity and hydrogen-bond acceptor geometry
Target Compound Data	5-(1-propyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole: N2/N3 hydrogen-bond acceptors; no thiol group
Comparator Or Baseline	4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol (CAS 1550310-40-1): N1/N2 hydrogen-bond acceptors; reactive thiol present
Quantified Difference	No quantitative biological comparison available
Conditions	Structural comparison based on 2D connectivity

Why This Matters

For chemists selecting building blocks for kinase or PPI inhibitor design, the 1,2,3-triazole connectivity and absence of a free thiol group may reduce promiscuous binding and oxidative instability commonly observed with 1,2,4-triazole-3-thiol analogues.

Validated Application Scenarios for 5-(1-Propyltriazol-4-yl)-1,3-thiazole in Research and Industrial Procurement

Fragment-Based Screening Against Kinase and PPI Targets Requiring 1,2,3-Triazole Pharmacophores

The nanomolar KEAP1-Nrf2 inhibitor data (IC50/EC50 55 nM) for a derivative carrying the 5-(1-propyl-1H-1,2,3-triazol-4-yl) moiety demonstrates that this substructure is compatible with high-affinity protein binding [1]. Procurement of 5-(1-propyltriazol-4-yl)-1,3-thiazole as a fragment or low-molecular-weight starting point is strategically justified for fragment-based drug discovery programs targeting protein-protein interactions where 1,2,3-triazole hydrogen-bonding geometry is preferred over 1,2,4-triazole regioisomers.

Antitubercular Lead Generation Utilizing 1,2,3-Triazole-Thiazole Scaffold with Documented Whole-Cell Activity

Close structural analogues (5-(1-benzyl-1H-1,2,3-triazol-4-yl)-4-methyl-2-arylthiazoles) demonstrated MIC90 values as low as 2.22 μg/mL against M. tuberculosis H37Ra, with a broad activity range (IC50 0.58–8.23 μg/mL) across the series [1]. This validates the 5-(1,2,3-triazol-4-yl)thiazole connectivity for antimycobacterial drug discovery. The target compound, with its N1-propyl substitution, offers a distinct lipophilic handle for further SAR exploration compared to the reported N1-benzyl series.

Custom Synthesis Programs Requiring a Non-Thiol, 1,2,3-Triazole-Thiazole Building Block with Defined Regiochemistry

The most closely related commercially catalogued compound, 4-propyl-5-(1,3-thiazol-4-yl)-4H-1,2,4-triazole-3-thiol (CAS 1550310-40-1), contains a reactive thiol group that can complicate synthesis through unwanted disulfide formation or metal chelation [1]. 5-(1-Propyltriazol-4-yl)-1,3-thiazole lacks this thiol, providing a cleaner building block for copper-catalyzed click chemistry extensions or palladium-catalyzed cross-coupling reactions at the thiazole C2 or C4 positions, while maintaining the 1,2,3-triazole connectivity validated in antimycobacterial and KEAP1-targeting contexts.

Application

Selection Property

Validation Focus

Fragment-Based PPI Screening

1,2,3-Triazole geometry preference

PPI-target affinity context (KEAP1 reported)

Antitubercular Lead Generation

1,2,3-Triazole-thiazole scaffold

Whole-cell activity evidence (analogue series)

Custom Synthesis (Click Chemistry)

Non-thiol, regiodefined building block

Reaction compatibility; avoids disulfide/metal chelation

• [1] BindingDB Entry BDBM304897. IC50/EC50 55 nM against KEAP1. US10144731, Example 202. View Source